Cas no 1251685-40-1 (2-chloro-N-4-(methoxymethyl)-2-oxo-1,2-dihydroquinolin-7-ylbenzamide)

• Product Name: 2-chloro-N-4-(methoxymethyl)-2-oxo-1,2-dihydroquinolin-7-ylbenzamide
• CAS No: 1251685-40-1
• MF: C₁₈H₁₅ClN₂O₃
• MW: 342.776303529739
• CID: 5924913
• PubChem ID: 49678258
• Update Time: 2025-05-24

2-chloro-N-4-(methoxymethyl)-2-oxo-1,2-dihydroquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-4-(methoxymethyl)-2-oxo-1,2-dihydroquinolin-7-ylbenzamide
• 2-chloro-N-[4-(methoxymethyl)-2-oxo-1H-quinolin-7-yl]benzamide
• F6021-1375
• 1251685-40-1
• VU0529520-1
• AKOS024529101

• Inchi： 1S/C18H15ClN2O3/c1-24-10-11-8-17(22)21-16-9-12(6-7-13(11)16)20-18(23)14-4-2-3-5-15(14)19/h2-9H,10H2,1H3,(H,20,23)(H,21,22)
• InChI Key： OPNZFNAVDUTCOS-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)C(COC)=CC(=O)N2)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 342.0771200g/mol
• Monoisotopic Mass: 342.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.4Ų

Additional information on 2-chloro-N-4-(methoxymethyl)-2-oxo-1,2-dihydroquinolin-7-ylbenzamide

2-Chloro-N-(4-(methoxymethyl)-2-oxo-1,2-dihydroquinolin-7-yl)benzamide (CAS No. 1251685-40-1)

The compound 2-chloro-N-(4-(methoxymethyl)-2-oxo-1,2-dihydroquinolin-7-yl)benzamide, identified by the CAS registry number 1251685-40-1, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzamides, which are widely studied for their diverse applications in drug design and material science.

The molecular structure of this compound is characterized by a benzamide core, with a chloro substituent at the 2-position of the benzene ring. The nitrogen atom of the amide group is connected to a quinolinyl moiety, which is further substituted at the 4-position with a methoxymethyl group. The quinoline ring system is partially hydrogenated at the 1,2-position, resulting in a dihydroquinoline structure with an oxo group at the 2-position. This unique combination of functional groups imparts interesting chemical and biological properties to the molecule.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the methoxymethyl group introduces additional flexibility and electronic effects, which can be exploited to modulate the binding affinity and selectivity of the compound towards specific biological targets.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, amide bond formation, and hydrogenation reactions. The synthesis typically starts with a chlorobenzamide derivative, which undergoes coupling with an appropriately substituted quinoline derivative to form the amide bond. Subsequent hydrogenation steps are employed to achieve the desired dihydroquinoline structure.

The compound's properties have been studied using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided insights into its molecular conformation, stability, and reactivity under various conditions. Computational modeling has also been utilized to predict its interaction with biological systems, aiding in its application as a lead compound in drug discovery.

From an environmental perspective, this compound exhibits moderate biodegradability under aerobic conditions, making it suitable for applications where eco-friendly properties are desirable. Its stability under physiological conditions has also been evaluated, suggesting potential use in drug delivery systems or as an intermediate in pharmaceutical formulations.

In conclusion, 2-chloro-N-(4-(methoxymethyl)-2-oxo-1,2-dihydroquinolin-7-yl)benzamide (CAS No. 1251685-40-1) is a versatile compound with promising applications across multiple disciplines. Its unique structure and favorable chemical properties make it an attractive candidate for further research and development in areas ranging from organic synthesis to pharmacology.